2898-08-0(5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one),MS-3038

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Properties

Names and Identifiers

- 5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one
- 1,3-Dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one
- 1,3-Dihydro-5-phenyl-1,4-benzodiazepin-2-one
- 5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one
- 5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one
- 5-Phenyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one
- 2,3-dihydro-2-oxo-5-phenyl-1H-1,4-benzodiazepine
- 2,3-dihydro-5-phenyl-1H-1,4-benzodiazepin-2-one
- MS-3038
- J-517912
- DTXSID30183178
- Ro-052921
- HMS2851L21
- Ro-05-2921
- Z56891915
- NS00028590
- 5-phenyl-1, 3-dihydro-1, 4-benzodiazepin-2-one
- NSC-656624
- NCGC00246645-01
- MFCD00277779
- 5-PHENYL-1H-BENZO[E][1,4]DIAZEPIN-2(3H)-ONE
- AKOS000638525
- FT-0645216
- NSC656624
- Maybridge1_006686
- HMS560H20
- Oprea1_710885
- CS-D0048
- CCG-244429
- 2H-1,4-Benzodiazepin-2-one, 1,3-dihydro-5-phenyl-
- 2,3Dihydro-5-phenyl-1H-1,4-benzodiazepin-2-one
- 2898-08-0
- CHEMBL13458
- SR-01000499023-1
- CLOZAPINEN-OXIDE
- 5-Phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one #
- 5-Phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one
- SMR000567904
- BDBM50083899
- SS-4716
- 4JHQ7M3460
- UNII-4JHQ7M3460
- MLS001182241
- SR-01000499023
- SCHEMBL1365706
- (Z)-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one
- 2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine
- EINECS 220-781-3
- ALBB-034170
- 1,2-Dihydro-5-phenyl-3H-1,4-benzodiazepin-2-one, 1,3-Dihydro-5-phenyl-1,4-benzodiazepin-2-one, 5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one, 5-Phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one, 5-Phenyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one, Dechlorodemethyldiazepam, Desmethyldechlorodiazepam, NSC 656624, Ro 05-2921, Ro 5-2921
- DB-031642
- +Expand
- MDL： MFCD00277779
- InChIKey： IVUAAOBNUNMJQC-UHFFFAOYSA-N
- Inchi： 1S/C15H12N2O/c18-14-10-16-15(11-6-2-1-3-7-11)12-8-4-5-9-13(12)17-14/h1-9H,10H2,(H,17,18)
- SMILES： O=C1NC2=CC=CC=C2C(=NC1)C3=CC=CC=C3

Computed Properties

Exact Mass: 236.094963g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 236.094963g/mol
Monoisotopic Mass: 236.094963g/mol
Topological Polar Surface Area: 41.5Å²
Heavy Atom Count: 18
Complexity: 344
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.04970
PSA: 41.46000

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Security Information

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB154577-1 g	1,3-Dihydro-5-phenyl-1,4-benzodiazepin-2-one, 95%; .	2898-08-0	95%	1g	€145.00	2023-06-23
Alichem	A019096693-5g	5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one	2898-08-0	95%	5g	$275.73	2023-09-02
Chemenu	CM160173-10g	5-Phenyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one	2898-08-0	95+%	10g	$338
ChemScence	CS-D0048-1g	5-Phenyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one	2898-08-0	99.47%	1g	$80.0	2022-04-27
Crysdot LLC	CD12088092-5g	5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one	2898-08-0	95+%	5g	$271
eNovation Chemicals LLC	D519456-1g	5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one	2898-08-0	97%	1g	$235	2022-06-07
Fluorochem	227868-1g	5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one	2898-08-0	95%	1g	￡52.00	2022-02-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-0289-25g	5-PHENYL-1H-BENZO[E][1,4]DIAZEPIN-2(3H)-ONE	2898-08-0	95%	25g	$570	2023-09-07

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Synthesis

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2898-08-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Related Literature

1. Facile synthesis of 2,3-benzodiazepines using one-pot two-step phosphate-assisted acylation–hydrazine cyclization reactions

Akinari Sumita,Jinhee Lee,Yuko Otani,Tomohiko Ohwada Org. Biomol. Chem. 2018 16 4013
2. 950. Quinazolines and 1,4-benzodiazepines. Part XIV. The nitration products of 7-substituted 1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-ones

R. Ian Fryer,B. Brust,L. H. Sternbach J. Chem. Soc. 1963 4977
3. Multicomponent reactions as a potent tool for the synthesis of benzodiazepines

Hassan Farhid,Vida Khodkari,Mohammad Taghi Nazeri,Siamak Javanbakht,Ahmad Shaabani Org. Biomol. Chem. 2021 19 3318
4. Interactions between 2,4-bis-pteridine-1,5-benzodiazepine and group 12 dihalides: synthesis, spectral and XRD structural studies and theoretical calculations

Nuria A. Illán-Cabeza,Sonia B. Jiménez-Pulido,Francisco Hueso-Ure?a,Tomás Pe?a-Ruiz,Miguel Quirós-Olozábal,Miguel N. Moreno-Carretero Dalton Trans. 2016 45 17896
5. Raman spectral signatures for the differentiation of benzodiazepine drugs

Gemma Montalvo,Lucía López-Melero,Fernando Ortega-Ojeda,María ángeles Pe?a,Carmen García-Ruiz Anal. Methods 2014 6 9536
6. Quinazolines and 1,4-benzodiazepines. Part XXXII. The acetic anhydride rearrangement of 1,4-benzodiazepinones to isoindoles

R. Ian Fryer,B. Brust,J. V. Earley,L. H. Sternbach J. Chem. Soc. C 1967 366
7. Prescribed drugs containing nitrogen heterocycles: an overview

Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
8. 1,5-Benzodiazepine derivatives as potential antimicrobial agents: design, synthesis, biological evaluation, and structure–activity relationships

Lan-Zhi Wang,Xiao-Qing Li,Ying-Shuang An Org. Biomol. Chem. 2015 13 5497
9. Facile synthesis of 1,4-benzodiazepine-2,5-diones and quinazolinones from amino acids as anti-tubercular agents

Seegehalli M. Anil,Rangappa Shobith,Kuppalli. R. Kiran,Toreshettahally R. Swaroop,Ningegowda Mallesha,Maralinganadoddi P. Sadashiva New J. Chem. 2019 43 182
10. Ferrocene anchored activated carbon as a versatile catalyst for the synthesis of 1,5-benzodiazepines via one-pot environmentally benign conditions

Suman Kusuma,Komal N. Patil,Puneethkumar M. Srinivasappa,Nitin Chaudhari,Ajay Soni,Walid Nabgan,Arvind H. Jadhav RSC Adv. 2022 12 14740

Cas no 2898-08-0 (5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one)

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Security Information

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Price

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Synthesis

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Suppliers

5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one Related Literature

2898-08-0 (5-Phenyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one) Related Products